Cas no 32570-18-6 (Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-)

• Product name: Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
• CAS No: 32570-18-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1456638

Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
• N-(2-hydroxyphenyl)-2,5-dimethylpyrrole

• Inchi： 1S/C12H13NO/c1-9-7-8-10(2)13(9)11-5-3-4-6-12(11)14/h3-8,14H,1-2H3
• InChI Key： QODVKUWPXOZREZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 319.6±30.0 °C(Predicted)
• PSA: 25.16
• pka: 7.91±0.35(Predicted)